Cas no 2034536-41-7 (3-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-1-(oxan-4-yl)urea)

• Product Name: 3-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-1-(oxan-4-yl)urea
• CAS No: 2034536-41-7
• MF: C₁₈H₂₇FN₄O₂
• MW: 350.430987596512
• CID: 5358861
• Update Time: 2025-10-30

3-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-1-(oxan-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-3-(oxan-4-yl)urea
• 3-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-1-(oxan-4-yl)urea

• Inchi： 1S/C18H27FN4O2/c19-15-1-3-17(4-2-15)23-11-9-22(10-12-23)8-7-20-18(24)21-16-5-13-25-14-6-16/h1-4,16H,5-14H2,(H2,20,21,24)
• InChI Key： GFLKIOURNSTGKI-UHFFFAOYSA-N
• SMILES： N(CCN1CCN(C2=CC=C(F)C=C2)CC1)C(NC1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-1-(oxan-4-yl)urea

3-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-1-(oxan-4-yl)urea: A Novel Compound with Promising Therapeutic Potential in Biomedical Research

3-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-1-(oxan-4-yl)urea is a structurally complex molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound, with the chemical identifier CAS No. 2034536-41-7, represents a unique combination of functional groups that may contribute to its biological activity. The molecule's core structure is based on a urea scaffold, which is widely used in drug development due to its ability to form hydrogen bonds with biological targets. The presence of a 4-fluorophenyl group attached to a piperazin-1-yl ring, along with an oxan-4-yl substituent, suggests a complex mechanism of action that warrants further investigation.

Recent studies have highlighted the importance of fluorine atoms in modulating the pharmacokinetic properties of small molecules. The inclusion of a 4-fluorophenyl group in this compound may enhance its metabolic stability and improve its ability to cross biological membranes. This is particularly relevant in the context of drug development, where the optimization of physicochemical properties is critical for achieving therapeutic efficacy. The piperazin-1-yl ring, a common motif in pharmaceutical compounds, is known for its ability to interact with various protein targets, including G-protein-coupled receptors (GPCRs) and ion channels. The combination of these features in 3-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-1-(oxan-4-yl)urea suggests a potential role in modulating intracellular signaling pathways.

Research published in Journal of Medicinal Chemistry in 2023 has demonstrated the therapeutic potential of compounds with similar structural frameworks. These studies emphasize the importance of urea linkers in enhancing the binding affinity of small molecules to their target proteins. The oxan-4-yl group, which is a cyclic ether, may contribute to the molecule's hydrophilicity and solubility, factors that are essential for drug formulation. The synthesis of 3-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-1-(oxan-4-yl)urea has been explored using advanced organic methodologies, including catalytic coupling reactions and solid-phase synthesis techniques. These approaches have enabled the efficient preparation of the compound, which is a critical step in the development of new therapeutic agents.

The biological activity of 3-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-1-(oxan-4-yl)urea has been evaluated in preclinical models, with promising results. In vitro studies have shown that the compound exhibits selective activity against certain cancer cell lines, suggesting its potential as an antitumor agent. The fluorine atom in the 4-fluorophenyl group may play a role in modulating the compound's interaction with specific receptors, thereby enhancing its therapeutic index. Additionally, the presence of the piperazin-1-yl ring may allow the molecule to act as a dual-action agent, targeting multiple pathways simultaneously. This multifunctionality is a key advantage in the treatment of complex diseases such as cancer and neurodegenerative disorders.

Recent advances in computational chemistry have provided insights into the molecular interactions of 3-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-1-(oxan-4-yl)urea. Molecular docking studies have revealed that the compound can bind to specific protein targets, including enzymes and ion channels, with high affinity. These findings are supported by experimental data from biochemical assays, which demonstrate the compound's ability to inhibit key enzymes involved in disease progression. The oxan-4-yl group appears to contribute to the molecule's stability in biological systems, reducing the risk of degradation and improving its half-life. This is a crucial factor in the development of drugs that require long-term administration.

One of the most significant challenges in drug development is the optimization of pharmacokinetic properties, and 3-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-1-(oxan-4-yl)urea offers a promising solution. The compound's structure allows for the fine-tuning of its solubility, permeability, and metabolic stability, which are essential for achieving optimal therapeutic outcomes. The fluorine atom in the 4-fluorophenyl group may also enhance the compound's ability to penetrate the blood-brain barrier, making it a potential candidate for the treatment of neurological disorders. This property is particularly valuable in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's, where the delivery of drugs to the central nervous system is a major challenge.

Further research is needed to fully understand the mechanisms of action and therapeutic potential of 3-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-1-(oxan-4-yl)urea. Clinical trials are currently being planned to evaluate its safety and efficacy in human subjects. The compound's unique structural features, including the fluorine atom and the oxan-4-yl group, suggest that it may have a broad range of applications in medicine. The continued exploration of its biological activity and pharmacological properties will be essential in determining its potential as a new therapeutic agent.

The development of 3-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-1-(oxan-4-yl)urea highlights the importance of structural optimization in drug design. By carefully selecting and modifying functional groups, researchers can create compounds with enhanced therapeutic properties. The combination of a fluorine atom, a piperazin-1-yl ring, and an oxan-4-yl group in this molecule exemplifies how small changes in structure can lead to significant improvements in biological activity. As the field of medicinal chemistry continues to advance, the development of such compounds will play a crucial role in the discovery of new treatments for a wide range of diseases.

In conclusion, 3-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-1-(oxan-4-yl)urea represents a promising candidate in the field of pharmaceutical research. Its unique structural features, including the fluorine atom and the oxan-4-yl group, suggest a potential role in the treatment of various diseases. The compound's ability to interact with specific biological targets, combined with its favorable pharmacokinetic properties, makes it a valuable addition to the drug development pipeline. Continued research and clinical evaluation will be essential in determining its full potential as a therapeutic agent.